Tert-butyl 8-hydroxy-5-azaspiro[3.5]nonane-5-carboxylate

Specification

• CAS No.: 929971-93-7
• Molecular Formula: C13H23NO3
• Molecular Weight: 241.33 g/mol
• IUPAC Name: tert-butyl 8-hydroxy-5-azaspiro[3.5]nonane-5-carboxylate
• Standard InChI: InChI=1S/C13H23NO3/c1-12(2,3)17-11(16)14-8-5-10(15)9-13(14)6-4-7-13/h10,15H,4-9H2,1-3H3
• Standard InChI Key: HEGAYMHXIDYCSW-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCC(CC12CCC2)O
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC12CCC2)O

Introduction

Chemical Identity and Structure

Tert-butyl 8-hydroxy-5-azaspiro[3.5]nonane-5-carboxylate is a spirocyclic compound containing nitrogen in a piperidine ring system with a fused cyclobutane ring. The compound features a protected nitrogen (via Boc protection) and a hydroxyl group at the 8-position, creating a multifunctional scaffold that can be further derivatized for various applications.

Basic Identification Parameters

The compound is characterized by several important identification parameters that distinguish it from similar structures:

Parameter	Value
CAS Number	929971-93-7
Molecular Formula	C₁₃H₂₃NO₃
Molecular Weight	241.33 g/mol
IUPAC Name	tert-Butyl 8-hydroxy-5-azaspiro[3.5]nonane-5-carboxylate

Synonyms and Alternative Nomenclature

This compound is known by several names in scientific literature and commercial catalogs:

• N-Boc-8-hydroxy-5-azaspiro[3.5]nonane

• 8-Hydroxy-5-aza-spiro[3.5]nonane-5-carboxylic acid tert-butyl ester

• 8-Hydroxy-5-aza-spiro3.5none-5-carboxylic acid tert-butyl ester

• 8-Hydroxy-5-azaspiro[3.5]nonane-5-carboxylic acid 1,1-Dimethylethyl ester

• 5-Azaspiro[3.5]nonane-5-carboxylic acid, 8-hydroxy-, 1,1-dimethylethyl ester

The variety of names reflects both systematic nomenclature approaches and commercial designations used by different suppliers.

Physical and Chemical Properties

Understanding the physical and chemical properties of tert-butyl 8-hydroxy-5-azaspiro[3.5]nonane-5-carboxylate is essential for researchers working with this compound, as these characteristics influence handling, storage, and experimental design.

Many of the physical properties for this compound have been predicted through computational methods, providing valuable reference points for researchers:

Property	Value	Method
Boiling Point	350.7±35.0 °C	Predicted
Density	1.12±0.1 g/cm³	Predicted
pKa	14.95±0.20	Predicted
Appearance	Not specified in sources	-
Solubility	Limited data available	-

Applications and Synthetic Utility

Tert-butyl 8-hydroxy-5-azaspiro[3.5]nonane-5-carboxylate holds significant value in chemical synthesis and pharmaceutical research due to its unique structural features.

Pharmaceutical Intermediates

The compound serves as an important intermediate in pharmaceutical synthesis:

Stereochemical Control

One of the most valuable aspects of this compound is its ability to provide stereochemical control in complex syntheses:

• The spirocyclic structure creates a rigid framework that restricts conformational flexibility

• This rigidity allows for more predictable stereochemical outcomes in subsequent reactions

• Particularly valuable in the production of complex molecules where precise spatial orientation is crucial for desired biological activity or material properties

Building Block in Complex Molecule Synthesis

The compound is extensively used as a building block for constructing more complex structures:

• The protected nitrogen (Boc group) allows for selective functionalization at other positions

• The hydroxyl group provides a handle for further diversification

• The spirocyclic core contributes to the three-dimensional architecture of target molecules

Hazard Statement	Description
H302	Harmful if swallowed
H312	Harmful in contact with skin
H315	Causes skin irritation
H319	Causes serious eye irritation
H332	Harmful if inhaled
H335	May cause respiratory irritation

The compound carries a "Warning" signal word, indicating moderate hazard potential.

Supplier	Product Number	Purity	Available Sizes
TRC	B656600	Not specified	25mg
American Custom Chemicals	CHM0124421	95.00%	1g
J&W Pharmlab	60R0744	96%	5g
Cymit Quimica	54-OR88217	Not specified	50mg, 500mg, 1g
Key Organics	BS-50102	Not specified	Not specified
MolCore	MC580654	NLT 98%	Not specified
GlpBio	GF01466	>95.00%	Not specified
Angene Chemical	AG00GW0A	Not specified	Not specified

Supplier	Package Size	Price	Price Date
TRC	25mg	$165	2021/12/16
American Custom Chemicals	1g (95%)	$2,342.78	2021/12/16
J&W Pharmlab	5g (96%)	$3,998	2021/12/16
Cymit Quimica	50mg	€396.00	Not specified
Cymit Quimica	500mg	€1,192.00	Not specified
Cymit Quimica	1g	€1,280.00	Not specified

The significant price variation likely reflects differences in synthetic methods, purification processes, and scale of production among suppliers.

Laboratory Use and Preparation

For research applications, proper preparation and handling of tert-butyl 8-hydroxy-5-azaspiro[3.5]nonane-5-carboxylate solutions are essential for experimental success.

Stock Solution Preparation

When preparing stock solutions, researchers should consider the following guidelines:

• Select appropriate solvents based on the compound's solubility profile

• Prepare separate aliquots to avoid repeated freezing and thawing cycles

• For long-term storage, -80°C is recommended (use within 6 months)

• For medium-term storage, -20°C is recommended (use within 1 month)

• To increase solubility, heating to 37°C and ultrasonic bath treatment may be beneficial

Concentration Guidelines

For commonly used concentrations, the following preparation volumes are recommended:

Desired Concentration	For 1mg	For 5mg	For 10mg
1mM	4.1438mL	20.7188mL	41.4376mL
5mM	0.8288mL	4.1438mL	8.2875mL
10mM	0.4144mL	2.0719mL	4.1438mL

These guidelines facilitate accurate preparation of working solutions for various experimental applications.

Structure-Activity Relationships

The unique structural features of tert-butyl 8-hydroxy-5-azaspiro[3.5]nonane-5-carboxylate contribute significantly to its utility in medicinal chemistry and synthetic applications.

Key Structural Elements

Several structural elements make this compound particularly valuable: